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Compound of Interest

Compound Name: Methyl 5-amino-3-methylpicolinate

Cat. No.: B2484209

CAS Number: 1263059-42-2

This technical guide provides a comprehensive overview of Methyl 5-amino-3-
methylpicolinate, a substituted pyridine derivative of interest to researchers, scientists, and
professionals in drug development. This document summarizes its chemical properties and
outlines a putative synthetic pathway, addressing the current landscape of available
information.

Chemical and Physical Properties

Methyl 5-amino-3-methylpicolinate is a heterocyclic compound with the molecular formula
CsH10N202 and a molecular weight of 166.18 g/mol .[1] The structure consists of a pyridine ring
substituted with a methyl group at the 3-position, an amino group at the 5-position, and a
methyl ester at the 2-position. The presence of both amino and carboxylate functionalities on
the pyridine core suggests its potential as a versatile building block in the synthesis of more
complex molecules, particularly in the realm of medicinal chemistry.
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Property Value

CAS Number 1263059-42-2
Molecular Formula CsH10N202
Molecular Weight 166.18 g/mol

5-Amino-3-methyl-pyridine-2-carboxylic acid
Synonyms methyl ester, Methyl 5-amino-3-methylpyridine-

2-carboxylate

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Methyl 5-amino-3-
methylpicolinate (CAS 1263059-42-2) is not readily available in peer-reviewed literature, a
plausible synthetic route can be inferred from established organic chemistry principles and
published methods for analogous compounds. A potential pathway could involve the
functionalization of a pre-existing substituted pyridine ring.

One possible conceptual approach could start from a suitable commercially available pyridine
derivative, such as 5-amino-3-methylpyridine. The synthesis would then proceed through a
directed ortho-metalation followed by carboxylation and subsequent esterification.

Hypothetical Synthesis Workflow:
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5-Amino-3-methylpyridine

Protection of Amino Group
(e.g., Boc anhydride)

Directed ortho-Metalation
(e.g., n-BuLi, LDA)

Carboxylation
(e.g., CO2 (s))

Esterification
(e.g., MeOH, H2S04 or SOCI2)

Deprotection
(e.g., TFA or HCI)

Methyl 5-amino-3-methylpicolinate
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Methyl 5-amino-3-methylpicolinate
(Starting Material)

Chemical Modification
(e.g., Amide coupling, Suzuki coupling)

Library of Novel Compounds

Biological Screening
(e.g., Enzyme assays, Cell-based assays)

Identification of 'Hit' Compounds

Lead Optimization

Preclinical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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